5-(1H-[1,2,4]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

• IUPAC Name: 5-(1H-1,2,4-triazol-5-ylsulfanyl)furan-2-carbaldehyde
• InChI: InChI=1S/C7H5N3O2S/c11-3-5-1-2-6(12-5)13-7-8-4-9-10-7/h1-4H,(H,8,9,10)
• InChI Key: MJDCESOFVFBUOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)SC2=NC=NN2)C=O
• Molecular Formula: C7H5N3O2S
• DSSTOX Substance ID: DTXSID20360436
• Molecular Weight: 195.20 g/mol
• CAS RN: 797807-53-5

Description

5-(1H-[1,2,4]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is a chemical compound with the molecular formula C7H5N3O2S. It contains a triazole ring, which is a five-membered ring structure containing two carbon atoms and three nitrogen atoms.

Scientific Research Applications

Pharmacological Applications

. . These properties make them valuable in the development of new therapeutic agents.

Organocatalysis

. The ability of the 1,2,4-triazole ring to accommodate a broad range of substituents makes it a versatile component in the design of novel catalysts.

Agrochemicals

. Their antimicrobial and antifungal properties can be harnessed to protect crops from various diseases.

Materials Science

. Their ability to form diverse novel bioactive molecules can be utilized in the synthesis of new materials with unique properties.

Synthesis of Bioactive Molecules

. This makes our compound a valuable starting point in the synthesis of new bioactive compounds.

Therapeutic Applications

.

Future Directions

The future research directions for 5-(1H-[1,2,4]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde and similar compounds could involve the development of new and efficient methodologies for synthesizing 1,2,4-triazole-containing scaffolds. These compounds have potential pharmaceutical activity and could be useful for the discovery of new drug candidates.